Cas no 896343-70-7 (N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 896343-70-7
• MF: C₂₃H₂₄N₂O₅S₂
• MW: 472.577063560486
• CID: 5923690
• PubChem ID: 22584016
• Update Time: 2025-06-23

N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide
• N'-[(3-methoxyphenyl)methyl]-N-[2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethyl]ethanediamide
• MFCD06748510
• 896343-70-7
• F2570-0177
• AKOS001580143
• N1-(3-methoxybenzyl)-N2-(2-(thiophen-2-yl)-2-tosylethyl)oxalamide
• AKOS021695581

• Inchi： 1S/C23H24N2O5S2/c1-16-8-10-19(11-9-16)32(28,29)21(20-7-4-12-31-20)15-25-23(27)22(26)24-14-17-5-3-6-18(13-17)30-2/h3-13,21H,14-15H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key： CUBGJNTTWNFSBZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C1=CC=CS1)CNC(C(NCC1C=CC=C(C=1)OC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 472.11266422g/mol
• Monoisotopic Mass: 472.11266422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 138Ų

Additional information on N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide

Introduction to N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 896343-70-7)

N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 896343-70-7, represents a novel molecular architecture that integrates various pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of this molecule is characterized by the presence of multiple functional groups, including a 3-methoxyphenyl moiety, a 4-methylbenzenesulfonyl group, and a thiophen-2-yl substituent. These components are strategically positioned within the molecule to enhance its biological activity and interactions with target enzymes or receptors. The combination of these features suggests potential applications in the development of novel therapeutic agents, particularly in the treatment of various diseases where such structural motifs have demonstrated efficacy.

In recent years, there has been a growing interest in the development of heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic properties. The thiophen-2-yl group, in particular, is known for its role in enhancing binding affinity and selectivity in drug molecules. This moiety has been extensively studied for its potential applications in the treatment of neurological disorders, infectious diseases, and cancer. The incorporation of this group into N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide not only contributes to its structural complexity but also opens up new avenues for therapeutic intervention.

The 4-methylbenzenesulfonyl group is another critical component of this compound that contributes to its pharmacological profile. Sulfonyl groups are well-documented for their ability to modulate enzyme activity and receptor binding. In particular, derivatives of benzenesulfonyl have been explored as inhibitors of various enzymes involved in metabolic pathways and signal transduction processes. The presence of this group in N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide suggests that it may exhibit inhibitory effects on relevant biological targets, making it a valuable scaffold for drug development.

The terminal amide functionalities in the molecule also play a crucial role in determining its biological activity. Amides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. In N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide, the presence of two amide groups provides multiple sites for interaction with potential targets, further enhancing its pharmacological potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. These tools have been instrumental in understanding the structural requirements for optimal biological activity. By leveraging these technologies, scientists have been able to design and synthesize novel derivatives of N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide that exhibit enhanced potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has allowed researchers to introduce the desired functional groups efficiently while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core of this molecule.

Evaluation of the pharmacological properties of N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide has revealed promising results in preclinical studies. These studies have demonstrated its potential as an inhibitor of key enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as Xanthine Oxidase, which is implicated in hyperuricemia and gout. Additionally, it has shown potential as an antagonist at certain receptor targets, making it a candidate for treating conditions such as inflammation and pain.

The development of novel therapeutic agents often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide is currently undergoing further investigation to evaluate its pharmacokinetic profile, including absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). These studies are essential for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide. These technologies enable researchers to analyze vast datasets rapidly, identifying patterns and correlations that might not be apparent through traditional methods. By leveraging these tools, scientists can prioritize compounds based on their predicted biological activity and optimize their design for improved efficacy.

In conclusion, N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yl)ethylethanediamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The strategic combination of functional groups such as the 3-methoxyphenyl, 4-methylbenzenesulfonyl, and thiophen-2-yl moieties positions this compound as a valuable scaffold for further exploration in drug discovery. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that N'-(3-methoxyphenyl)methyl-N-2-(4-methylbenzenesulfonyl)-2-(thiophen-2-yilethylethanediamide will play an important role in the development of novel therapeutic agents.